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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B041157

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key physicochemical properties of ethyl 2-bromopropionate, a versatile reagent in
organic synthesis, particularly within the pharmaceutical and agrochemical industries.

Molecular Structure and Identification

Ethyl 2-bromopropionate, systematically named ethyl 2-bromopropanoate according to
IUPAC nomenclature, is a halogenated ester.[1][2] Its structure consists of a propionate
backbone with a bromine atom substituted at the alpha-carbon (carbon-2). The ethyl group is
attached to the carboxyl oxygen. This compound is chiral, existing as a racemic mixture of (R)-
and (S)-enantiomers unless a specific stereoisomer is synthesized.[3]

The molecular formula for ethyl 2-bromopropionate is CsHoBrOz.[1][2][3][4][5][6][7][8][9] It is
commonly identified by its CAS Registry Number: 535-11-5.[1][2][4][5][6][71[9][10][11][12][13]

Structural Representations:
e SMILES: CCOC(=0)C(C)Br[1][6]
« InChl: INChI=1S/C5H9BrO2/c1-3-8-5(7)4(2)6/h4H,3H2,1-2H3[1][4][10]

« InChIKey: ARFLASKVLJTEJD-UHFFFAOYSA-N[1][4][10]
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Physicochemical Properties

Ethyl 2-bromopropionate is a colorless to light yellow liquid with a characteristic sharp,
pungent, and somewhat fruity odor.[1][4][11] It is sparingly soluble in water but soluble in
common organic solvents such as ethanol and ether.[4][11] A summary of its key quantitative
properties is presented in the table below.

Property Value

Molecular Weight 181.03 g/mol [1][5][71[8]1[9][10]
Density 1.394 g/mL at 25 °C[7][10]
Boiling Point 156-160 °C[7][8][10]

Refractive Index n20/D 1.446[7][10]

Flash Point 51 °C (123.8 °F) - closed cup[10]

Experimental Protocol: Synthesis of Ethyl 2-
Bromopropionate

A common laboratory-scale synthesis of ethyl 2-bromopropionate involves the esterification
of 2-bromopropionic acid with ethanol, typically under acidic conditions.

Methodology:

A solution of 2-bromopropionic acid (25 g) in ethanol (200 mL) is prepared in a suitable
reaction vessel.

 To this solution, 5 mL of a 1 M HCI solution in diethyl ether is added to catalyze the reaction.
e The reaction mixture is heated to reflux and maintained at this temperature overnight.
e Upon completion of the reaction, the solvent is removed using a rotary evaporator.

e The resulting crude product, a yellow oil, is ethyl 2-bromopropionate. This procedure yields
approximately 20.4 g (about 75% vyield).
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e The product can be further purified by distillation if required.

» Characterization of the final product can be performed using techniques such as *H NMR
spectroscopy. For ethyl 2-bromopropionate in CDClIs, the expected proton NMR signals
are: 8 4.36 (g, J = 7.00 Hz, 1H), 4.24 (qd, J = 7.00 Hz, 2.69 Hz, 2H), 1.83 (d, J = 7.08 Hz,
3H), 1.31 (t, J = 7.20 Hz, 3H).

Applications in Research and Development

Due to its reactive bromine atom, ethyl 2-bromopropionate serves as a valuable intermediate
in a variety of organic syntheses.[4][7] It is frequently utilized in the preparation of
pharmaceuticals and agrochemicals.[4][7] The compound readily participates in nucleophilic
substitution reactions, making it a key building block for the synthesis of more complex
molecules.[4]

Key Properties of Ethyl 2-Bromopropionate

Ethyl 2-Bromopropionate

Molecular Weight Physical State Boiling Point Density Solubility Reactivity
181.03 g/mol Colorless to light yellow liquid 156-160 °C 1.394 g/mL at 25 °C Soluble in organic solvents Intermediate in organic synthesis

Click to download full resolution via product page

Caption: A diagram illustrating the core molecular and physical properties of ethyl 2-
bromopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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